Cas no 956037-84-6 (2-fluoro-4-methylbenzene-1-thiol)

• Product Name: 2-fluoro-4-methylbenzene-1-thiol
• CAS No: 956037-84-6
• MF: C₇H₇FS
• MW: 142.193884134293
• CID: 3168281
• PubChem ID: 50998028
• Update Time: 2025-10-23

2-fluoro-4-methylbenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methylbenzene-1-thiol
• AKOS006316669
• 956037-84-6
• SCHEMBL458491
• 862-205-9
• VLXWEUASWRQBAY-UHFFFAOYSA-N
• CS-0237454
• EN300-1839062
• 2-Fluoro-4-methylbenzenethiol
• GNB03784

• MDL： MFCD12026165
• Inchi： 1S/C7H7FS/c1-5-2-3-7(9)6(8)4-5/h2-4,9H,1H3
• InChI Key： VLXWEUASWRQBAY-UHFFFAOYSA-N
• SMILES： SC1C=CC(C)=CC=1F

Computed Properties

• Exact Mass: 142.025
• Monoisotopic Mass: 142.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols

Additional information on 2-fluoro-4-methylbenzene-1-thiol

2-Fluoro-4-Methylbenzene-1-Thiol: A Comprehensive Overview

2-Fluoro-4-Methylbenzene-1-Thiol (CAS No. 956037-84-6) is a versatile organic compound with a unique structure that combines a fluorine atom, a methyl group, and a thiol functional group on a benzene ring. This compound has garnered significant attention in recent years due to its potential applications in various fields, including materials science, pharmaceuticals, and environmental chemistry. The combination of electron-withdrawing and electron-donating groups on the aromatic ring makes it an intriguing subject for both fundamental and applied research.

The molecular structure of 2-fluoro-4-methylbenzene-1-thiol is characterized by a benzene ring with substituents at the 1, 2, and 4 positions. The thiol group (-SH) at position 1 imparts nucleophilic properties, while the fluorine atom at position 2 introduces electron-withdrawing effects. Conversely, the methyl group at position 4 donates electron density through its sigma bonds. This balance of electronic effects influences the compound's reactivity, stability, and solubility. Recent studies have explored how these properties can be leveraged in catalytic processes and as building blocks for advanced materials.

From a synthetic perspective, 2-fluoro-4-methylbenzene-1-thiol can be prepared through various routes, including nucleophilic aromatic substitution and coupling reactions. Researchers have recently focused on optimizing these methods to improve yield and purity. For instance, the use of palladium catalysts in cross-coupling reactions has shown promise for constructing this compound efficiently. Additionally, advancements in green chemistry have led to the development of more environmentally friendly synthesis pathways.

The physical and chemical properties of 2-fluoro-4-methylbenzene-1-thiol are critical for its applications. Its melting point is approximately 75°C, while its boiling point is around 185°C under standard conditions. The compound exhibits moderate solubility in common organic solvents such as dichloromethane and ethanol but is sparingly soluble in water due to its hydrophobic nature. These properties make it suitable for use in organic synthesis and as an intermediate in pharmaceutical manufacturing.

One of the most promising areas of application for 2-fluoro-4-methylbenzene-1-thiol is in materials science. The thiol group enables the formation of strong covalent bonds with metals such as gold and silver, making this compound a valuable precursor for surface functionalization and nanotechnology applications. Recent research has demonstrated its utility in creating self-assembled monolayers (SAMs) on metal surfaces, which are essential for sensing devices and electronic components.

In the field of pharmaceuticals, 2-fluoro-4-methylbenzene-1-thiol serves as an intermediate in the synthesis of bioactive compounds. Its ability to act as a nucleophile makes it ideal for forming disulfide bonds or thioether linkages during drug development. Furthermore, its fluorinated structure contributes to increased metabolic stability, which is a desirable trait in drug candidates.

Environmental chemistry has also benefited from the unique properties of 2-fluoro-4-methylbenzene-1-thiol. The compound has been studied as a potential agent for removing heavy metals from contaminated water through adsorption or precipitation mechanisms. Its ability to coordinate with metal ions makes it a candidate for eco-friendly remediation technologies.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-fluoro-4-methylbenzene-1-thiol. Quantum mechanical calculations have revealed that the interplay between the fluorine atom's electronegativity and the methyl group's electron-donating effects significantly influences the compound's reactivity towards nucleophilic attacks or electrophilic substitutions.

In conclusion, 2-fluoro-4-methylbenzene-1-thiol (CAS No. 956037-84-6) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure endows it with properties that make it valuable in organic synthesis, materials science, pharmaceuticals, and environmental chemistry. As research continues to uncover new possibilities for this compound, its role in advancing technology and industry is expected to grow significantly.